1'-(Butan-2-yl)-1,4'-bipiperidine

• Molecular Formula: C14H28N2
• Molecular Weight: 224.39 g/mol
• IUPAC Name: 1-butan-2-yl-4-piperidin-1-ylpiperidine
• InChI: InChI=1S/C14H28N2/c1-3-13(2)15-11-7-14(8-12-15)16-9-5-4-6-10-16/h13-14H,3-12H2,1-2H3
• InChI Key: AYVCPNHNBINYTP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N1CCC(CC1)N2CCCCC2

Description

1'-(Butan-2-yl)-1,4'-bipiperidine is a derivative of the 1,4'-bipiperidine scaffold, characterized by a branched butan-2-yl substituent at the 1'-position of the bipiperidine system. The 1,4'-bipiperidine core consists of two piperidine rings connected via a single bond between the 1-position of one ring and the 4'-position of the other. This scaffold is widely utilized in medicinal chemistry due to its conformational flexibility, which enables diverse interactions with biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1’-(Butan-2-yl)-1,4’-bipiperidine typically involves the alkylation of 1,4’-bipiperidine with a butan-2-yl halide under basic conditions. The reaction is usually carried out in the presence of a strong base such as sodium hydride or potassium tert-butoxide to facilitate the nucleophilic substitution reaction.

Industrial Production Methods: On an industrial scale, the production of 1’-(Butan-2-yl)-1,4’-bipiperidine may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentration are crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions: 1’-(Butan-2-yl)-1,4’-bipiperidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding N-oxides.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride to yield reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur with halogenated compounds to introduce different functional groups.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a strong base.

Major Products:

Oxidation: N-oxides of 1’-(Butan-2-yl)-1,4’-bipiperidine.

Reduction: Reduced derivatives with hydrogenated nitrogen atoms.

Substitution: Various substituted bipiperidines depending on the alkyl halide used.

Scientific Research Applications

1’-(Butan-2-yl)-1,4’-bipiperidine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Explored for its pharmacological properties, particularly in the development of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1’-(Butan-2-yl)-1,4’-bipiperidine involves its interaction with specific molecular targets such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and target.

Comparison with Similar Compounds

Comparison with Similar 1,4'-Bipiperidine Derivatives

Structural and Functional Group Variations

The table below summarizes key structural differences and biological/physical properties of 1'-(butan-2-yl)-1,4'-bipiperidine and analogous compounds:

Compound Name	Substituent(s)	Biological Activity/Application	Key Findings	Reference(s)
1'-(Butan-2-yl)-1,4'-bipiperidine	Butan-2-yl at 1'	N/A (hypothetical)	Expected enhanced lipophilicity and steric effects compared to smaller alkyl substituents.	-
Pipamperone	4-(4-Fluorophenyl)-4-oxobutyl at 1', carboxamide at 4'	Antipsychotic	High affinity for dopamine D2 receptors; validated pharmacokinetic profile in humans .
SCH 351125	Methyl at 4', ethoxyimino, bromophenyl	CCR5 antagonist (anti-HIV)	Orally bioavailable with potent antiviral activity; methyl group optimizes metabolic stability .
1'-(Pyridin-3-yl)-1,4'-bipiperidine	Pyridin-3-yl at 1'	Synthetic intermediate	High-yield synthesis via nucleophilic aromatic amination; potential for metal coordination .
1'-(Quinoline-4-carbonyl)-1,4'-bipiperidine	Quinoline-4-carbonyl at 1'	Kinase inhibitor precursor	Used in synthesizing carboxamide derivatives for cancer therapy; carbonyl enhances DNA interaction .
PARP Inhibitors (e.g., 2e)	Small alkyl at 3-position	PARP1/PARP2 inhibition	Small alkyl groups (e.g., methyl) enhance potency; bulkier groups reduce activity .

Key Comparative Insights

Stability and Pharmacokinetics

• Metal Complex Stability: Pd(II) complexes with 1,4'-bipiperidine ligands demonstrate higher stability when paired with non-labilizing substituents (e.g., BHEP vs. MME in ). The butan-2-yl group’s lack of labile donors (e.g., sulfur) may favor stable metal coordination .
• Metabolic Resistance: SCH 351125’s ethoxyimino group and small alkyl substituents reduce oxidative metabolism, highlighting the importance of substituent choice in drug design .